Cas no 41977-20-2 (3,5-Cyclohexadiene-1,2-diol, 3-methyl-, cis-)

• Product Name: 3,5-Cyclohexadiene-1,2-diol, 3-methyl-, cis-
• CAS No: 41977-20-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 2708406
• PubChem ID: 440399
• Update Time: 2025-04-21

3,5-Cyclohexadiene-1,2-diol, 3-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-3-methylcyclohexa-3,5-diene-1,2-diol
• AKOS006272137
• CHEBI:15565
• Q27098106
• toluene-cis-1,2-dihydroxydiol
• toluene-cis-1,2-dihydrodiol
• toluene-cis-dihydrodiol
• Cis-3-methylcyclohexa-3,5-diene-1,2-diol
• 3,5-Cyclohexadiene-1,2-diol, 3-methyl-, cis-
• C04592
• 3-methylcyclohexa-3,5-diene-1,2-diol
• (+)-cis-2,3-dihydroxy-1-methylcyclohexa-4,6-diene
• 41977-20-2
• DTXSID50962124
• 25506-13-2
• SCHEMBL2632526
• (+)-cis-1S,2R-dihydroxy-3-methyl-cyclohexa-3,5-diene

• Inchi： 1S/C7H10O2/c1-5-3-2-4-6(8)7(5)9/h2-4,6-9H,1H3/t6-,7+/m0/s1
• InChI Key： FTZZKLFGNQOODA-NKWVEPMBSA-N
• SMILES： O[C@@H]1C(C)=CC=C[C@@H]1O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols